Cas no 337920-39-5 (4-4-(Phenylsulfanyl)phenyl-2-pyrimidinylamine)

4-4-(Phenylsulfanyl)phenyl-2-pyrimidinylamine is a specialized organic compound featuring a pyrimidinylamine core linked to a phenylsulfanylphenyl moiety. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and material science research. Its conjugated system enhances stability and potential for π-π interactions, which is advantageous in designing bioactive molecules or optoelectronic materials. The compound's sulfur-containing bridge offers synthetic versatility for further functionalization. High purity grades ensure reproducibility in applications such as intermediate synthesis or ligand development. Its well-defined molecular architecture supports precise structure-activity studies, particularly in kinase inhibitor research or polymer chemistry.

4-4-(Phenylsulfanyl)phenyl-2-pyrimidinylamine structure

337920-39-5 structure

Product Name:4-4-(Phenylsulfanyl)phenyl-2-pyrimidinylamine

CAS No:337920-39-5

MF:C₁₆H₁₃N₃S

MW:213.34

MDL:MFCD00975067

CID:4646681

Update Time:2025-11-01

4-4-(Phenylsulfanyl)phenyl-2-pyrimidinylamine Chemical and Physical Properties

Names and Identifiers

- 4-[4-(PHENYLSULFANYL)PHENYL]-2-PYRIMIDINAMINE
- 4-[4-(PHENYLSULFANYL)PHENYL]-2-PYRIMIDINYLAMINE
- 4-4-(Phenylsulfanyl)phenyl-2-pyrimidinylamine
- MDL： MFCD00975067
- Inchi： InChI=1S/C16H13N3S/c17-16-18-11-10-15(19-16)12-6-8-14(9-7-12)20-13-4-2-1-3-5-13/h1-11H,(H2,17,18,19)CopyCopied
- SMILES： c1ccc(cc1)Sc2ccc(cc2)c3ccnc(n3)NCopyCopied

Experimental Properties

Color/Form: NA
Density: 1.3±0.1 g/cm3
Boiling Point: 540.2±52.0 °C at 760 mmHg
Flash Point: 261.9±10.4 °C

4-4-(Phenylsulfanyl)phenyl-2-pyrimidinylamine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

4-4-(Phenylsulfanyl)phenyl-2-pyrimidinylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	P141810-0.5mg	4-[4-(Phenylsulfanyl)phenyl]-2-pyrimidinylamine	337920-39-5		0.5mg	$ 50.00	2022-06-03
TRC	P141810-1mg	4-[4-(Phenylsulfanyl)phenyl]-2-pyrimidinylamine	337920-39-5		1mg	$ 80.00	2022-06-03
TRC	P141810-2.5mg	4-[4-(Phenylsulfanyl)phenyl]-2-pyrimidinylamine	337920-39-5		2.5mg	$ 155.00	2022-06-03
Matrix Scientific	162721-1mg	4-[4-(Phenylsulfanyl)phenyl]-2-pyrimidinylamine	337920-39-5		1mg	$90.00	2023-09-06
Matrix Scientific	162721-5mg	4-[4-(Phenylsulfanyl)phenyl]-2-pyrimidinylamine	337920-39-5		5mg	$105.00	2023-09-06
Matrix Scientific	162721-10mg	4-[4-(Phenylsulfanyl)phenyl]-2-pyrimidinylamine	337920-39-5		10mg	$146.00	2023-09-06
Ambeed	A878308-1g	4-[4-(Phenylsulfanyl)phenyl]pyrimidin-2-amine	337920-39-5	90%	1g	$611.0	2024-04-19
abcr	AB578481-500 mg	4-[4-(Phenylsulfanyl)phenyl]-2-pyrimidinylamine; .	337920-39-5		500MG	€678.60	2023-03-20
abcr	AB578481-1 g	4-[4-(Phenylsulfanyl)phenyl]-2-pyrimidinylamine; .	337920-39-5		1g	€1,312.80	2023-03-20
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00867192-1g	4-[4-(Phenylsulfanyl)phenyl]pyrimidin-2-amine	337920-39-5	90%	1g	￥4193.0	2023-03-20

4-4-(Phenylsulfanyl)phenyl-2-pyrimidinylamine Related Literature

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Additional information on 4-4-(Phenylsulfanyl)phenyl-2-pyrimidinylamine

Comprehensive Overview of 4-4-(Phenylsulfanyl)phenyl-2-pyrimidinylamine (CAS No. 337920-39-5): Properties, Applications, and Research Insights

4-4-(Phenylsulfanyl)phenyl-2-pyrimidinylamine, identified by its CAS number 337920-39-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound features a unique molecular structure combining a pyrimidinylamine core with a phenylsulfanyl substituent, making it a versatile intermediate for synthesizing advanced materials and bioactive molecules. Its chemical stability and electronic properties have positioned it as a subject of interest for researchers exploring drug discovery, organic electronics, and catalysis.

In recent years, the demand for high-performance organic compounds like 4-4-(Phenylsulfanyl)phenyl-2-pyrimidinylamine has surged, driven by advancements in precision medicine and sustainable materials. A common query among researchers is: "What are the potential applications of CAS 337920-39-5 in kinase inhibitor development?" Studies suggest its pyrimidine scaffold may interact with ATP-binding sites in kinases, a hotspot for cancer therapeutics. Additionally, its sulfur-containing moiety enhances solubility and binding affinity, addressing challenges in drug delivery optimization.

The compound's synthetic versatility also aligns with trends in green chemistry. Researchers frequently search for "eco-friendly synthesis routes for phenylsulfanyl derivatives", and CAS 337920-39-5 serves as a model for atom-efficient reactions. Its thermal stability (up to 300°C) further makes it suitable for polymeric materials in flexible electronics, a sector projected to grow by 12% annually through 2030.

Analytical characterization of 4-4-(Phenylsulfanyl)phenyl-2-pyrimidinylamine typically involves HPLC purity analysis (>98%) and NMR spectroscopy (δ 7.2–8.5 ppm for aromatic protons). A trending question in forums is: "How does the electron-withdrawing effect of the sulfanyl group influence this compound's reactivity?" Computational studies indicate it moderates the π-conjugation across the pyrimidine ring, enabling tailored photophysical properties for OLED applications.

From a commercial perspective, suppliers emphasize batch-to-batch consistency due to stringent requirements in pharmaceutical intermediates. Searches like "reliable sources for CAS 337920-39-5 with COA" reflect market needs. Regulatory-wise, the compound is classified as non-hazardous under standard handling conditions, though glovebox use is recommended for prolonged exposure.

Emerging studies explore its derivatives for neuroprotective agents, leveraging the amine group's hydrogen-bonding capacity. With over 50 patents citing related structures since 2020, 4-4-(Phenylsulfanyl)phenyl-2-pyrimidinylamine exemplifies innovation at the intersection of medicinal chemistry and material science. Future directions may include AI-driven molecular optimization to enhance its bioavailability or charge transport efficiency.